Cas no 303995-78-0 (5-[(E)-2-{[3-(methylsulfanyl)phenyl]amino}ethenyl]-3-phenyl-1,2-oxazole-4-carbonitrile)

• Product Name: 5-[(E)-2-{[3-(methylsulfanyl)phenyl]amino}ethenyl]-3-phenyl-1,2-oxazole-4-carbonitrile
• CAS No: 303995-78-0
• CID: 4644775
• Update Time: 2025-10-24

5-[(E)-2-{[3-(methylsulfanyl)phenyl]amino}ethenyl]-3-phenyl-1,2-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-[3-(METHYLSULFANYL)ANILINO]VINYL)-3-PHENYL-4-ISOXAZOLECARBONITRILE
• 5-[(E)-2-{[3-(methylsulfanyl)phenyl]amino}ethenyl]-3-phenyl-1,2-oxazole-4-carbonitrile

Additional information on 5-[(E)-2-{[3-(methylsulfanyl)phenyl]amino}ethenyl]-3-phenyl-1,2-oxazole-4-carbonitrile

5-[(E)-2-{[3-(methylsulfanyl)phenyl]amino}ethenyl]-3-phenyl-1,2-oxazole-4-carbonitrile: A Comprehensive Overview

5-[(E)-2-{[3-(methylsulfanyl)phenyl]amino}ethenyl]-3-phenyl-1,2-oxazole-4-carbonitrile, commonly referenced by its CAS number 303995-78-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The structure of this compound is characterized by a 1,2-oxazole ring system substituted with a phenyl group at position 3, a cyano group at position 4, and an ethenylamino group at position 5. The ethenylamino group is further substituted with a methylsulfanylphenyl moiety, adding complexity and functionality to the molecule.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and possibly some form of alkylation or coupling reactions. The presence of the oxazole ring suggests that it may have been formed through a Paal-Knorr synthesis or a related method. The cyano group at position 4 could have been introduced via a nitrile substitution or through the use of appropriate nitrile precursors. The ethenylamino group likely results from an alkylation or coupling reaction involving an appropriate amine and an alkenyl halide or similar electrophilic species.

Recent studies have highlighted the potential of oxazole-containing compounds in drug discovery and development. Oxazoles are known for their ability to act as bioisosteres for other heterocycles, such as thiazoles or imidazoles, and can exhibit unique pharmacokinetic profiles. The presence of the methylsulfanylphenyl group in this compound suggests that it may possess antioxidant properties or act as a radical scavenger. This is particularly relevant in the context of current research into neurodegenerative diseases, where oxidative stress plays a significant role.

In addition to its potential pharmacological applications, this compound may also find use in materials science. The combination of aromatic rings and heterocyclic systems often leads to materials with interesting electronic properties. For instance, oxazole derivatives have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to facilitate charge transport and emit light upon excitation. The phenyl groups in this compound could enhance its π-conjugation, potentially improving its electronic properties for such applications.

The methylsulfanyl substituent on the phenyl ring introduces sulfur into the molecule, which can significantly influence its physical properties. Sulfur-containing groups are known to increase the boiling point and melting point of organic compounds due to their ability to form stronger intermolecular interactions via van der Waals forces. This could make the compound more suitable for high-temperature applications or for use in formulations requiring stability under thermal stress.

From an analytical standpoint, this compound would present challenges due to its complex structure. Techniques such as nuclear magnetic resonance (NMR) spectroscopy would be essential for confirming its structure. The presence of double bonds and aromatic rings would result in characteristic peaks in both proton NMR and carbon NMR spectra. Mass spectrometry would also be useful for determining molecular weight and identifying fragmentation patterns during decomposition.

In terms of environmental impact, compounds with heterocyclic rings and sulfur substituents may undergo biodegradation under specific conditions. However, their persistence in the environment depends on factors such as water solubility, lipophilicity, and microbial activity. Given its complex structure, this compound may not readily biodegrade under natural conditions, raising potential concerns about its environmental fate if released into ecosystems.

Looking ahead, future research on this compound could explore its bioavailability and pharmacokinetics if intended for therapeutic use. In vitro studies using cell lines could provide insights into its uptake mechanisms and cytotoxicity profiles. Additionally, computational modeling techniques such as molecular docking could predict its binding affinities to various protein targets, aiding in the identification of potential therapeutic applications.

In conclusion, 5-[(E)-2-{[3-(methylsulfanyl)phenyl]amino}ethenyl]-3-phenyl-1,2-oxazole-4-carbonitrile (CAS No: 303995-78-0) represents a multifaceted organic compound with diverse potential applications across chemistry and pharmacology. Its unique structure combines features that could make it valuable in drug discovery, materials science, and environmental studies. As research continues to uncover new insights into its properties and functionalities, this compound may play an increasingly important role in advancing scientific knowledge and technological innovation.